Cas no 2158267-70-8 (1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-3-carbonitrile)

• Product Name: 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-3-carbonitrile
• CAS No: 2158267-70-8
• MF: C₁₁H₁₆BN₃O₂
• MW: 233.074642181396
• MDL: MFCD31537543
• CID: 5058447
• PubChem ID: 137628722
• Update Time: 2026-02-28

1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-3-carbonitrile
• CN1N=C(C(=C1)B1OC(C(O1)(C)C)(C)C)C#N
• BS-46803
• 1-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole-3-carbonitrile
• EN300-22112297
• 2158267-70-8
• E79869
• CS-0085613
• Z2737428422
• 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole-3-carbonitrile
• MFCD31537543
• DB-375403

• MDL： MFCD31537543
• Inchi： 1S/C11H16BN3O2/c1-10(2)11(3,4)17-12(16-10)8-7-15(5)14-9(8)6-13/h7H,1-5H3
• InChI Key： FNMUJDMHLCPZQR-UHFFFAOYSA-N
• SMILES： O1B(C2C(C#N)=NN(C)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 233.1335569g/mol
• Monoisotopic Mass: 233.1335569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.1